2-(3,5-Dimethylphenyl)-1H-indol-5-amine

• Molecular Formula: C16H16N2
• Molecular Weight: 236.31 g/mol
• IUPAC Name: 2-(3,5-dimethylphenyl)-1H-indol-5-amine
• InChI: InChI=1S/C16H16N2/c1-10-5-11(2)7-12(6-10)16-9-13-8-14(17)3-4-15(13)18-16/h3-9,18H,17H2,1-2H3
• InChI Key: CRSWRWMNNQWAGO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)C2=CC3=C(N2)C=CC(=C3)N)C

Description

2-(3,5-Dimethylphenyl)-1H-indol-5-amine is a useful research compound. Its molecular formula is C16H16N2 and its molecular weight is 236.31 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stirred solution of 2-(3,5-dimethylphenyl)-5-nitro-1H-indole (2 g in a mixture of 55 mL tetrahydrofuran and 20 mL methanol) was added 347 mg of 10% palladium hydroxide on carbon catalyst followed by acetic acid (1 mL of a 30% solution in water). The reaction flask was fitted with a hydrogen balloon, evacuated and recharged with hydrogen (3 times) and stirred at room temperature. After 25 hours the flask was charged with an additional 320 mg catalyst and 1 mL of 30% acetic acid and re-subjected to hydrogen. After a total reaction time of 3 days, the mixture was flushed with nitrogen, filtered over diatomaceous earth and concentrated in vacuo. Purification by flash chromatography (hexane:ethyl acetate, 1:1) gave the title compound (1.16 g).